Cas no 2227741-88-8 ((2S)-1-(5-methylpyrazin-2-yl)propan-2-ol)

(2S)-1-(5-methylpyrazin-2-yl)propan-2-ol structure
2227741-88-8 structure
Product Name:(2S)-1-(5-methylpyrazin-2-yl)propan-2-ol
CAS No:2227741-88-8
MF:C8H12N2O
MW:152.193681716919
CID:5936112
PubChem ID:129371613
Update Time:2023-12-28

(2S)-1-(5-methylpyrazin-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • (2S)-1-(5-methylpyrazin-2-yl)propan-2-ol
    • EN300-1819375
    • 2227741-88-8
    • Inchi: 1S/C8H12N2O/c1-6-4-10-8(5-9-6)3-7(2)11/h4-5,7,11H,3H2,1-2H3/t7-/m0/s1
    • InChI Key: DCASHZSSVNVLPY-ZETCQYMHSA-N
    • SMILES: O[C@@H](C)CC1C=NC(C)=CN=1

Computed Properties

  • Exact Mass: 152.094963011g/mol
  • Monoisotopic Mass: 152.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 46Ų

(2S)-1-(5-methylpyrazin-2-yl)propan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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